Cas no 2411312-18-8 (2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide)

• Product Name: 2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide
• CAS No: 2411312-18-8
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• CID: 6588403
• PubChem ID: 146085913
• Update Time: 2025-05-26

2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide
• 2411312-18-8
• EN300-26594536
• 2-Chloro-N-[8-(methoxymethyl)-4H-1,3-benzodioxin-6-yl]acetamide
• Z1562127614
• 2-chloro-N-[8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-yl]acetamide

• Inchi： 1S/C12H14ClNO4/c1-16-5-8-2-10(14-11(15)4-13)3-9-6-17-7-18-12(8)9/h2-3H,4-7H2,1H3,(H,14,15)
• InChI Key： LZZJPMPLUQUOKI-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C(COC)C2=C(C=1)COCO2)=O

Computed Properties

• Exact Mass: 271.0611356g/mol
• Monoisotopic Mass: 271.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.8Ų

Additional information on 2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide

Professional Introduction to 2-Chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide (CAS No. 2411312-18-8)

2-Chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide, with the CAS number 2411312-18-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of functional groups such as the chloro substituent and the acetamide moiety contributes to its unique chemical properties, making it a valuable candidate for further investigation.

The compound belongs to the benzodioxin class of molecules, which are known for their diverse biological activities. Benzodioxins, also referred to as dibenzo-dioxins, have been studied extensively for their roles in various biological processes. The specific structure of 2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide suggests that it may exhibit properties similar to those of other benzodioxin derivatives, including potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on benzodioxin-like structures. These compounds have shown promise in various preclinical studies due to their ability to modulate biological pathways associated with inflammation, pain, and neurodegeneration. The acetamide group in 2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide particularly highlights its potential as a pharmacophore, as acetamides are commonly found in bioactive molecules and are known to enhance binding affinity and metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro substituent at the 2-position of the benzodioxin ring is a critical feature that influences the compound's reactivity and interaction with biological targets. The methoxymethyl group at the 8-position adds another layer of complexity, potentially affecting solubility and bioavailability. These structural elements make 2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide a fascinating subject for synthetic chemists aiming to develop new derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding sites on target proteins and understanding the mechanisms of action. These computational approaches complement experimental efforts by providing insights into how structural modifications might influence biological activity.

The potential therapeutic applications of this compound are broad and warrant further exploration. Initial studies suggest that it may have anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its structural similarity to known analgesic agents suggests that it could exhibit pain-relieving properties. The acetamide moiety is particularly noteworthy for its ability to enhance binding interactions with enzymes such as cyclooxygenases (COX), which are central targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis and characterization of 2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide have opened up new avenues for research in medicinal chemistry. By exploring its pharmacological profile and optimizing its structure through rational design or high-throughput screening, scientists may uncover novel therapeutic agents with improved efficacy and reduced side effects. The combination of traditional synthetic methods with modern computational tools provides a powerful platform for discovering new drugs based on this promising scaffold.

In conclusion, 2-chloro-N-8-(methoxymethyl)-2,4-dihydro-1,3-benzodioxin-6-ylacetamide (CAS No. 2411312-18-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a compelling candidate for further investigation into potential therapeutic applications. As research continues to uncover new insights into its biology and chemistry, this compound holds great promise for contributing to the development of next-generation pharmaceuticals.